Cas no 72996-18-0 (Phytyl dodecanoate)

• Product Name: Phytyl dodecanoate
• CAS No: 72996-18-0
• MF: C₃₂H₆₂O₂
• MW: 478.833490848541
• CID: 543154
• Update Time: 2024-03-01

Phytyl dodecanoate Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid, (2E,7R,11R)-3,7,11,15-tetramethyl-2-hexadecenylester
• PGO7QS4V1I
• Phytyl dodecanoate
• phytyl laurate
• Dodecanoic acid, 3,7,11,15-tetramethyl-2-hexadecenyl ester

• Inchi： 1S/C32H62O2/c1-7-8-9-10-11-12-13-14-15-25-32(33)34-27-26-31(6)24-18-23-30(5)22-17-21-29(4)20-16-19-28(2)3/h26,28-30H,7-25,27H2,1-6H3/b31-26+/t29-,30-/m1/s1
• InChI Key： AGWFXWWNJHQGIB-KONNFPMYSA-N
• SMILES： O(C(CCCCCCCCCCC)=O)C/C=C(\C)/CCC[C@H](C)CCC[C@H](C)CCCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 25
• Complexity: 479
• XLogP3: 15.063
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters